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Compound of Interest

Compound Name: SDUY038

cat. No.: B15579043

Comparative Analysis: SDUY038 vs. TNO155

A comparative analysis between SDUY038 and TNO155 cannot be provided at this time due to
the lack of publicly available scientific literature and experimental data for a compound
designated as SDUY038. Extensive searches have not yielded any specific information
regarding the mechanism of action, preclinical, or clinical data for SDUY038.

Therefore, this guide will focus on providing a comprehensive overview of TNO155, a well-
documented SHP2 inhibitor, presented in the requested format for researchers, scientists, and
drug development professionals.

TNO155: A Profile of the SHP2 Inhibitor

TNO155 is an orally active, selective, and allosteric inhibitor of Src homology region 2 domain-
containing phosphatase 2 (SHP2).[1][2] SHP2 is a non-receptor protein tyrosine phosphatase
that plays a crucial role in cell growth and survival by positively regulating the RAS-MAPK
signaling pathway.[1] By inhibiting SHP2, TNO155 blocks downstream signaling in this
pathway, leading to antineoplastic activity.[1]

Mechanism of Action

TNO155 binds to an allosteric site on the SHP2 protein, stabilizing it in an inactive
conformation. This prevents the dephosphorylation of its target proteins, thereby inhibiting the
activation of the RAS-RAF-MEK-ERK signaling cascade. This mechanism is particularly
relevant in cancers driven by receptor tyrosine kinases (RTKs) or those with activating
mutations in the RAS pathway.
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Signaling Pathway of TNO155 Inhibition

The following diagram illustrates the role of SHP2 in the MAPK signaling pathway and the point
of intervention for TNO155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

